Cas no 31534-85-7 (12-Heptacosanone)

• Product Name: 12-Heptacosanone
• CAS No: 31534-85-7
• CID: 2948690
• Update Time: 2025-10-29

12-Heptacosanone Chemical and Physical Properties

Names and Identifiers

• 12-Heptacosanone

Additional information on 12-Heptacosanone

Chemical Profile of 12-Heptacosanone (CAS No. 31534-85-7)

12-Heptacosanone, identified by the Chemical Abstracts Service Number (CAS No.) 31534-85-7, is a long-chain ketone with significant applications in the field of organic synthesis and biochemical research. This compound, featuring a heptacosane backbone with a ketone functional group at the 12th carbon position, has garnered attention due to its unique structural properties and potential biological activities.

The molecular structure of 12-Heptacosanone consists of a 27-carbon chain with a carbonyl group (C=O) located at the 12th carbon. This arrangement imparts distinct physicochemical properties, including high lipophilicity and low solubility in water, which make it an interesting candidate for various industrial and pharmaceutical applications. The compound's stability under different conditions and its resistance to degradation further enhance its utility in synthetic chemistry.

In recent years, research on long-chain ketones like 12-Heptacosanone has expanded significantly, particularly in the context of their role as intermediates in the synthesis of more complex molecules. Studies have demonstrated that such compounds can serve as building blocks for natural product analogs and drug candidates. For instance, derivatives of heptacosanone have been explored for their potential in modulating lipid metabolism and enhancing cellular signaling pathways.

One of the most compelling aspects of 12-Heptacosanone is its biological activity. Preliminary studies have indicated that this compound may exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. Researchers have been particularly interested in its ability to interact with lipid membranes, potentially influencing membrane fluidity and permeability. These interactions could have implications for treating neurological disorders and other conditions where membrane dynamics play a critical role.

The synthesis of 12-Heptacosanone typically involves multi-step organic reactions, often starting from readily available precursors such as heptacosanol or heptacosanoic acid. Advanced synthetic methodologies, including catalytic hydrogenation and oxidation processes, have been optimized to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production, which would facilitate further research and commercialization efforts.

From an industrial perspective, 12-Heptacosanone finds applications in the production of specialty chemicals and fine materials. Its high molecular weight and unique structural features make it suitable for use as a lubricant additive or a component in high-performance polymers. Additionally, the compound's stability under extreme conditions suggests potential use in aerospace and automotive industries where thermal stability is paramount.

Recent advancements in analytical chemistry have enabled more precise characterization of 12-Heptacosanone, allowing researchers to delve deeper into its structural elucidation and functional properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the molecular structure and identify any impurities or degradation products. These analytical methods are essential for ensuring the quality and consistency of the compound across different batches.

The pharmacological potential of 12-Heptacosanone has also been explored in detail. In vitro studies have shown that this compound can inhibit certain enzymes involved in inflammation and oxidative stress, suggesting its therapeutic value. Furthermore, animal models have provided preliminary evidence that 12-Heptacosanone may protect against neurodegenerative diseases by modulating lipid homeostasis in brain cells. These findings underscore the need for further clinical investigations to validate these effects and explore potential drug development pathways.

Environmental considerations are another critical aspect of working with compounds like 12-Heptacosanone. Due to its lipophilic nature, there is a need to assess its environmental impact carefully. Studies on biodegradability and toxicity are ongoing to ensure that its use does not pose significant risks to ecosystems. Responsible handling practices, including proper disposal methods, are essential to mitigate any potential environmental concerns associated with this compound.

In conclusion, 12-Heptacosanone (CAS No. 31534-85-7) is a versatile chemical entity with broad applications across multiple domains. Its unique structural features, combined with promising biological activities, make it an attractive subject for further research and development. As synthetic methodologies continue to evolve, the accessibility of high-purity 12-Heptacosanone will likely increase, opening new avenues for innovation in pharmaceuticals, materials science, and industrial chemistry.